CNX-011-67
Description
CNX-011-67 is a highly potent and selective small molecule agonist with an EC50 of 0.24 nM towards human GPR40. CNX-011-67 suppresses glucagon secretion in pancreatic islets under chronic glucolipotoxic conditions in vitro. CNX-011-67 enhances glucose responsiveness, insulin secretion and islet insulin content in n-STZ rats and in islets from type 2 diabetic patients.
Scientific Research Applications
Beta Cell Preservation and Function in Diabetes
CNX-011-67, as a GPR40 agonist, has been investigated for its therapeutic potential in diabetes management. A study on male ZDF rats demonstrated that CNX-011-67 significantly enhanced insulin secretion in response to glucose, delayed the onset of hyperglycemia, reduced glucose and triglyceride levels, and increased pancreatic beta-cell preservation and function. These findings suggest the clinical value of CNX-011-67 in providing glycemic control and improving beta cell health (Gowda et al., 2013).
Insulin Secretion Enhancement in Type 2 Diabetes
CNX-011-67 also shows promise in enhancing glucose responsiveness and insulin secretion in type 2 diabetic models. In a study using female n-STZ rats and islets from type 2 diabetic patients, treatment with CNX-011-67 led to increased insulin secretion and islet insulin content. The study suggests that pharmacological activation of GPR40 with CNX-011-67 could benefit the treatment of type 2 diabetes (Sunil et al., 2014).
properties
Product Name |
CNX-011-67 |
|---|---|
Appearance |
Solid powder |
synonyms |
CNX-011-67; CNX011-67; CNX 011-67; CNX-01167; CNX01167; CNX 01167.; unknow. |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
